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Executive Summary

The 5-fluoro-2-bromobenzoate scaffold is a high-value halogenated building block in
medicinal chemistry. It is characterized by three distinct functional handles: a sterically hindered
bromine at the ortho position (C2), a fluorine atom at the meta position (C5), and a
carboxylate/ester moiety at C1.

This specific substitution pattern allows for orthogonal functionalization. The C2-Br bond serves
as a site for palladium-catalyzed cross-coupling (building biaryl cores), while the C5-F atom
modulates metabolic stability and lipophilicity without introducing significant steric bulk. The
ester functionality allows for downstream cyclization or amide coupling.

Chemical Identity & Structural Analysis[1]
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Property Methyl Ester Derivative Parent Acid
) Methyl 2-bromo-5- ) )
Chemical Name 2-Bromo-5-fluorobenzoic acid
fluorobenzoate
CAS Number 6942-39-8 394-28-5

Molecular Formula

Molecular Weight 233.03 g/mol 219.01 g/mol
COC(=0)C1=C(Br)C=CC(F)=C

SMILES L OC(=0)C1=C(Br)C=CC(F)=C1

Structure Ortho-bromo, meta-fluoro ester  Ortho-bromo, meta-fluoro acid

Structural Conformation

The steric bulk of the bromine atom at the C2 position forces the carboxylate/ester group out of
planarity with the benzene ring. This "ortho-effect" significantly influences reactivity:

o Reduced Electrophilicity: The carbonyl carbon is less accessible to nucleophiles compared to
non-hindered benzoates.

e Coupling Challenges: Suzuki or Buchwald couplings at C2 require specialized ligands (e.g.,
S-Phos, X-Phos) to overcome steric crowding.

Physical & Thermodynamic Properties[2][3]

The following data aggregates experimental values and high-confidence predictive models for
the Methyl Ester (liquid) and Acid (solid).

Table 1: Physical Constants

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8607214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Methyl 2-bromo-5-
fluorobenzoate

2-Bromo-5-fluorobenzoic
Acid

Physical State (20°C)

Clear, colorless to pale yellow

White to cream crystalline

liquid powder
Melting Point N/A (Liquid at RT) 153 - 159 °C
Boiling Point ~247.5 °C (at 760 mmHq) Decomposes / Sublimes
Density 1.577 g/cm3 ~1.79 g/cm3 (Solid)
Refractive Index (

1531 N/A
)
Flash Point ~103.5°C N/A

Solubility (Water)

Negligible (<0.1 mg/mL)

Slightly soluble (Acidic pH)

Solubility (Organics)

Soluble in DCM, EtOAc,
MeOH, DMSO

Soluble in DMSO, MeOH,
Ethanol

LogP (Octanol/Water)

2.37 (Lipophilic)

1.89 (pH dependent)

Spectroscopic Characterization

Accurate identification requires analysis of the specific splitting patterns caused by the

Fluorine-Proton coupling (

coupling).

Predicted H NMR Profile (Methyl Ester in)

e 3.92 ppm (3H, s): Methyl ester protons (

).
e 7.10-7.20 ppm (1H, m): Proton at C4 (Para to ester). Shows splitting by adjacent H3 and
ortho F (
Hz).
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e 7.55 ppm (1H, dd): Proton at C6 (Ortho to ester, Ortho to F). Deshielded by the carbonyl.
Shows coupling to F (

Hz) and meta coupling to H4.

e 7.65 ppm (1H, dd): Proton at C3 (Ortho to Br). Deshielded by Bromine. Shows ortho coupling
to H4 (

Hz) and meta coupling to F (

Hz).

F NMR

e -110to -115 ppm: Single peak (multiplet due to H-coupling if proton-coupled).

Synthetic Utility & Reactivity[6][7]

The chemical behavior of 5-fluoro-2-bromobenzoate is defined by the competition between
the labile ester and the reactive C-Br bond.

Reactivity Visualization

The following diagram illustrates the divergent reaction pathways available for this scaffold.

Reaction Feasibility
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Figure 1: Divergent reactivity profile. The C2-Br bond is the primary handle for carbon-carbon
bond formation, while the ester allows for solubility and protection.

Experimental Protocols

Protocol A: Synthesis of Methyl 2-bromo-5-
fluorobenzoate

Objective: Conversion of the acid to the methyl ester using mild conditions to avoid
defluorination.

Reagents:

2-Bromo-5-fluorobenzoic acid (1.0 equiv)

Potassium Carbonate (

, 2.0 equiv)[1][2]

Methyl lodide (Mel, 1.5 equiv)

Solvent: DMF (Dimethylformamide)
Procedure:

e Dissolution: Dissolve 2-bromo-5-fluorobenzoic acid (10 g, 45.6 mmol) in anhydrous DMF
(100 mL) under an inert atmosphere (

).
» Base Addition: Add
(12.6 g, 91.2 mmol) in a single portion. Stir for 15 minutes at room temperature.

» Alkylation: Cool the suspension to 0°C. Add Methyl lodide (4.3 mL, 68.4 mmol) dropwise
over 10 minutes.
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e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Hexane:EtOAc 4:1) or HPLC.[3]

o Workup: Pour the reaction mixture into ice-cold water (300 mL). Extract with Ethyl Acetate (
mL).
 Purification: Wash the combined organics with brine, dry over

, and concentrate in vacuo.

 Yield: Expect a pale yellow oil (~95-98% vyield). No column chromatography is usually
required if reagents are pure.

Protocol B: Suzuki-Miyaura Coupling (Sterically
Hindered)

Objective: Coupling an aryl boronic acid to the sterically hindered C2 position.
Reagents:

¢ Methyl 2-bromo-5-fluorobenzoate (1.0 equiv)[4]

Aryl Boronic Acid (1.5 equiv)

Catalyst:
(5 mol%) or
| S-Phos for difficult substrates.

Base:

(3.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1)[2]

Procedure:

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.materiellabo.com/product/methyl-2-bromo-5-fluorobenzoate-98-0-gc-25g/
https://www.chemscene.com/6942-39-8.html?productObj=CS-W002352
https://pdf.benchchem.com/46/Application_Notes_and_Protocols_for_the_Suzuki_Coupling_of_Methyl_2_Amino_5_bromobenzoate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8607214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Degassing: Charge a reaction vial with the benzoate ester (1.0 mmol), boronic acid (1.5
mmol),

(3.0 mmol), and Pd catalyst. Seal and purge with Argon for 5 minutes.

» Solvent Addition: Add degassed Dioxane/Water mixture (5 mL) via syringe.

e Heating: Heat the block to 90-100°C for 12 hours. The elevated temperature is necessary to
overcome the ortho-bromo steric hindrance.

o Workup: Filter through a celite pad, dilute with EtOAc, and wash with water.
« Purification: Flash column chromatography (Silica gel).

Safety & Handling (MSDS Highlights)

Hazard Classification:

o Acute Toxicity (Oral): Category 3 (Toxic if swallowed).

o Skin/Eye Irritation: Category 2 (Irritant).

Handling Precautions:

 Inhalation: The methyl ester has a low vapor pressure but can form aerosols. Use in a fume
hood.

» Skin Contact: Fluorinated aromatics can be absorbed through the skin. Wear nitrile gloves
(minimum thickness 0.11 mm).

o Storage: Store in a cool, dry place. The ester is stable at room temperature but should be
kept away from strong oxidizing agents and strong bases (to prevent hydrolysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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